Cas no 21676-90-4 (METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE)
21676-90-4 structure
Product Name:METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE
CAS No:21676-90-4
MF:C12H10O2S
MW:218.271602153778
CID:911965
PubChem ID:329816642
Update Time:2025-04-19
METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE
- 2-Methoxycarbonyl-4-phenylthiophen
- 4-phenyl-thiophene-2-carboxylic acid methyl ester
- methyl 4-pentylthiphen-2-carboxylate
- methyl 4-phenyl-2-thiophenecarboxylate
- AKOS005216224
- 21676-90-4
- J-014230
- FS-1437
- WAA67690
- DTXSID20374992
- MVHSKIOLDZOPEF-UHFFFAOYSA-N
- A934724
- SCHEMBL2326735
- Methyl4-phenylthiophene-2-carboxylate
-
- MDL: MFCD03407988
- Inchi: 1S/C12H10O2S/c1-14-12(13)11-7-10(8-15-11)9-5-3-2-4-6-9/h2-8H,1H3
- InChI Key: MVHSKIOLDZOPEF-UHFFFAOYSA-N
- SMILES: S1C=C(C=C1C(=O)OC)C1C=CC=CC=1
Computed Properties
- Exact Mass: 218.04000
- Monoisotopic Mass: 218.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 96-98°C
- Boiling Point: 327.6±30.0 °C at 760 mmHg
- Flash Point: 151.9±24.6 °C
- PSA: 54.54000
- LogP: 3.20170
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 017015-1g |
Methyl 4-phenylthiophene-2-carboxylate |
21676-90-4 | 99% | 1g |
£53.00 | 2022-03-01 | |
| Fluorochem | 017015-5g |
Methyl 4-phenylthiophene-2-carboxylate |
21676-90-4 | 99% | 5g |
£315.00 | 2022-03-01 | |
| Fluorochem | 017015-10g |
Methyl 4-phenylthiophene-2-carboxylate |
21676-90-4 | 99% | 10g |
£488.00 | 2022-03-01 | |
| Chemenu | CM313427-5g |
Methyl 4-phenylthiophene-2-carboxylate |
21676-90-4 | 95% | 5g |
$356 | 2021-08-18 | |
| Chemenu | CM313427-5g |
Methyl 4-phenylthiophene-2-carboxylate |
21676-90-4 | 95% | 5g |
$356 | 2023-01-19 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M168638-1g |
Methyl 4-phenylthiophene-2-carboxylate |
21676-90-4 | 1g |
¥595.00 | 2021-05-24 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337989-1g |
Methyl 4-phenylthiophene-2-carboxylate, |
21676-90-4 | 1g |
¥760.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337989A-5g |
Methyl 4-phenylthiophene-2-carboxylate, |
21676-90-4 | 5g |
¥2805.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337989-1 g |
Methyl 4-phenylthiophene-2-carboxylate, |
21676-90-4 | 1g |
¥760.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337989A-5 g |
Methyl 4-phenylthiophene-2-carboxylate, |
21676-90-4 | 5g |
¥2,805.00 | 2023-07-10 |
METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
21676-90-4 (METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE) Related Products
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- 62404-01-7(2-Thiophenecarboxylic acid, 5-methyl-4-phenyl-, ethyl ester)
- 666721-42-2(2-Thiophenecarboxylic acid, 4-(4-aminophenyl)-, methyl ester)
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- 28686-90-0(Methyl 4-methylthiophene-2-carboxylate)
- 62404-00-6(2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester)
- 168850-69-9(Methyl 4,5-dimethylthiophene-2-carboxylate)
- 67808-68-8(2-Thiophenecarboxylic acid, 4-formyl-, methyl ester)
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